Cas no 1825476-49-0 (N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide)

• Product Name: N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide
• CAS No: 1825476-49-0
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 6559918
• PubChem ID: 121515643
• Update Time: 2025-08-04

N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS030676716
• EN300-26683865
• N-(1-CYANOPROPYL)-4-(3-HYDROXYBENZOYL)BENZAMIDE
• 1825476-49-0
• Z1764999404
• N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide

• Inchi： 1S/C18H16N2O3/c1-2-15(11-19)20-18(23)13-8-6-12(7-9-13)17(22)14-4-3-5-16(21)10-14/h3-10,15,21H,2H2,1H3,(H,20,23)
• InChI Key： GLASFICQCNEHFN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(C2C=CC=C(C=2)O)=O)=CC=1)NC(C#N)CC

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.2Ų

Additional information on N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide

Professional Introduction to N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide (CAS No. 1825476-49-0)

N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide, a compound with the chemical identifier CAS No. 1825476-49-0, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in medicinal chemistry. The molecular structure of this benzamide derivative incorporates both a cyano group and a hydroxybenzoyl moiety, which contribute to its distinctive reactivity and biological activity.

The synthesis of N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide involves a series of well-defined chemical reactions that highlight the precision and expertise required in modern organic synthesis. The introduction of the cyano group at the propyl chain and the hydroxybenzoyl substituent on the benzamide core are critical steps that determine the compound's overall properties. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to achieve high yields and purity levels.

Recent research has demonstrated that N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide exhibits promising biological activities, particularly in the context of modulating inflammatory pathways and enzyme inhibition. Studies have shown that this compound can interact with specific targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes involved in the production of pro-inflammatory mediators. The presence of both the cyano and hydroxybenzoyl groups enhances its binding affinity to these targets, making it a potent candidate for therapeutic intervention.

In addition to its anti-inflammatory potential, N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide has been investigated for its role in neuroprotective mechanisms. Preclinical studies indicate that this compound can protect against oxidative stress-induced neuronal damage, suggesting its utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The hydroxybenzoyl moiety, in particular, has been identified as a crucial component for its neuroprotective effects, likely through its ability to scavenge reactive oxygen species and modulate mitochondrial function.

The pharmacokinetic properties of N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide have also been thoroughly examined. Its molecular structure suggests good solubility in both aqueous and lipid environments, which is favorable for systemic absorption and distribution. Furthermore, the compound exhibits moderate metabolic stability, allowing for prolonged half-life in vivo. These characteristics make it an attractive candidate for further development into a novel drug entity.

Current research is focusing on optimizing the synthetic route for N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide to improve yield and reduce costs. Additionally, efforts are underway to explore its efficacy in various disease models, including cancer and autoimmune disorders. The combination of computational modeling and high-throughput screening techniques is being utilized to identify potential analogs with enhanced biological activity.

The development of N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide. As our understanding of molecular mechanisms continues to evolve, compounds like N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide will play a pivotal role in shaping the future of medicine.

In conclusion, N-(1-Cyanopropyl)-4-(3-hydroxybenzoyl)benzamide (CAS No. 1825476-49-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its biological activity, making it a valuable tool for investigating various disease pathways. With ongoing research efforts aimed at optimizing synthesis and exploring new therapeutic applications, this compound is poised to make substantial contributions to the field of medicinal chemistry.